Cas no 184433-61-2 (1,2,4-Triazin-3-amine,homopolymer (9CI))

1,2,4-Triazin-3-amine,homopolymer (9CI) structure

184433-61-2 structure

Product Name:1,2,4-Triazin-3-amine,homopolymer (9CI)

CAS No:184433-61-2

Molecular Formula:C₃H₄N₄

Molecular Weight:96.0906591415405

CID:98403

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1,2,4-Triazin-3-amine,homopolymer (9CI) Properties

Names and Identifiers

- 1,2,4-Triazin-3-amine,homopolymer (9CI)
- 1,2,4-Triazin-3-amine
- InChIKey： MJIWQHRXSLOUJN-UHFFFAOYSA-N
- Inchi： 1S/C3H4N4/c4-3-5-1-2-6-7-3/h1-2H,(H2,4,5,7)
- SMILES： NC1=NN=CC=N1

Computed Properties

Exact Mass: 96.044
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 96.044
Heavy Atom Count: 7
Complexity: 54.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 64.7A^2

Experimental Properties

LogP: 0.03500
PSA: 64.69000
Refractive Index: 1.61
Boiling Point: 311.7ºC at 760 mmHg
Melting Point: 174-177 °C(lit.)
Flash Point: 168ºC
Density: 1.346 g/cm3

1,2,4-Triazin-3-amine,homopolymer (9CI) Related Literature

1. Front cover

Soft Matter, 2022,18, 4495-4496
2. Long-term, stable, and improved oxygen-reduction performance of titania-supported PtPb nanoparticles†

Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
3. Back cover

Photochem. Photobiol. Sci., 2005,4, 647-648
4. An acoustofluidic device for efficient mixing over a wide range of flow rates†

Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248
5. Comparison between direct current and radiofrequency glow discharge mass spectrometry for the analysis of oxide-based samples

J. Anal. At. Spectrom., 1995,10, 689-695
6. Unexpectedly large binding constants of azulenes with fullerenes†

Xiaobin Peng,Takahide Kimura,Naoki Komatsu Chem. Commun., 2008, 1196-1198
7. Improvement of electrochemical performance of rechargeable lithium–selenium batteries by inserting a free-standing carbon interlayer†

Zhian Zhang,Zhiyong Zhang,Kai Zhang,Xing Yang,Qiang Li RSC Adv., 2014,4, 15489-15492
8. Understanding in crystallization of polyethylene: the role of boron nitride (BN) particles

Hong Wu,Shaoyun Guo,Yuzhong Wang RSC Adv., 2015,5, 99812-99819
9. Back cover

Chem. Commun., 2015,51, 13422-13422
10. The detrimental influence of bacteria (E. coli, Shigella and Salmonella) on the degradation of organic compounds (and vice versa) in TiO2 photocatalysis and near-neutral photo-Fenton processes under simulated solar light

Alejandro Moncayo-Lasso,Luis Enrique Mora-Arismendi,Julián Andrés Rengifo-Herrera,Janeth Sanabria,Norberto Benítez,César Pulgarin Photochem. Photobiol. Sci., 2012,11, 821-827

184433-61-2 (1,2,4-Triazin-3-amine,homopolymer (9CI)) Related Products

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